Furanocoumarins

Furanocoumarins are a class of natural product compounds primarily found in plants such as citrus fruits, celery, and parsnips. These aromatic organic compounds belong to the psoralen family and possess unique photochemical properties. They absorb ultraviolet light and can form covalent bonds with DNA upon exposure, leading to phototoxic reactions that may cause skin irritation or photosensitivity. Furanocoumarins have been widely studied for their potential in various applications, including UV protection, pharmaceuticals, and as antifungal agents. Their ability to interact with DNA also makes them valuable tools in biological research, particularly in the study of photochemical processes and molecular biology techniques such as psoralen cross-linking assays.